Tin(IV) oxide
Tin(IV) oxide
Tin(iv) oxide appears as white or off-white crystalline solid or powder. mp: 1127°C, Sublimes: 1800-1900°C, density: 6.95 g/cm3 Insoluble in water. Soluble in concentrated sulfuric acid, hydrochloric acid. Occurs in nature as the mineral cassiterite. Used as a catalyst, in putty, as a polishing powder for steel and glass, in ceramic glazes and colors. "Flowers of tin" refers to the material collected as the result of condensation after sublimation.
Tin dioxide is a tin oxide compound consisting of tin(IV) covalently bound to two oxygen atoms.
Tin dioxide is a tin oxide compound consisting of tin(IV) covalently bound to two oxygen atoms.
Brand Name:
Vulcanchem
CAS No.:
18282-10-5
VCID:
VC21017844
InChI:
InChI=1S/2O.Sn
SMILES:
O=[Sn]=O
Molecular Formula:
SnO2
O2Sn
O2Sn
Molecular Weight:
150.71 g/mol
Tin(IV) oxide
CAS No.: 18282-10-5
Cat. No.: VC21017844
Molecular Formula: SnO2
O2Sn
Molecular Weight: 150.71 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tin(iv) oxide appears as white or off-white crystalline solid or powder. mp: 1127°C, Sublimes: 1800-1900°C, density: 6.95 g/cm3 Insoluble in water. Soluble in concentrated sulfuric acid, hydrochloric acid. Occurs in nature as the mineral cassiterite. Used as a catalyst, in putty, as a polishing powder for steel and glass, in ceramic glazes and colors. "Flowers of tin" refers to the material collected as the result of condensation after sublimation. Tin dioxide is a tin oxide compound consisting of tin(IV) covalently bound to two oxygen atoms. |
|---|---|
| CAS No. | 18282-10-5 |
| Molecular Formula | SnO2 O2Sn |
| Molecular Weight | 150.71 g/mol |
| IUPAC Name | dioxotin |
| Standard InChI | InChI=1S/2O.Sn |
| Standard InChI Key | XOLBLPGZBRYERU-UHFFFAOYSA-N |
| SMILES | O=[Sn]=O |
| Canonical SMILES | O=[Sn]=O |
| Boiling Point | Decomposes (NIOSH, 2016) |
| Melting Point | 2966 °F (Decomposes) (NIOSH, 2016) 1630 °C |
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